Cas no 657424-95-8 (Ethanone, 1-[5-(2-fluoro-5-methylphenyl)-3-isoxazolyl]-)

• Product Name: Ethanone, 1-[5-(2-fluoro-5-methylphenyl)-3-isoxazolyl]-
• CAS No: 657424-95-8
• MF: C₁₂H₁₀FNO₂
• MW: 219.211706638336
• CID: 1693286
• Update Time: 2024-09-02

Ethanone, 1-[5-(2-fluoro-5-methylphenyl)-3-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(2-fluoro-5-methylphenyl)-3-isoxazolyl]-

• Inchi： 1S/C12H10FNO2/c1-7-3-4-10(13)9(5-7)12-6-11(8(2)15)14-16-12/h3-6H,1-2H3
• InChI Key： QYKHLHSYPHBZON-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C2=CC(C)=CC=C2F)ON=1)C

Computed Properties

• Exact Mass: 219.0696

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 364.8±42.0 °C(Predicted)
• PSA: 43.1
• pka: -6.47±0.38(Predicted)